Cas no 2228491-07-2 (2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile
• CAS No: 2228491-07-2
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 6121345
• PubChem ID: 165691340
• Update Time: 2025-10-29

2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile
• EN300-1953501
• 2-[2-methyl-4-(trifluoromethyl)phenyl]propanenitrile
• 2228491-07-2

• Inchi： 1S/C11H10F3N/c1-7-5-9(11(12,13)14)3-4-10(7)8(2)6-15/h3-5,8H,1-2H3
• InChI Key： GJTOXPILXHYBMP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C#N)C)(F)F

Computed Properties

• Exact Mass: 213.07653381g/mol
• Monoisotopic Mass: 213.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile

Introduction to 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile (CAS No. 2228491-07-2)

2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 2228491-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a phenyl ring substituted with a methyl group and a trifluoromethyl group, as well as a nitrile functional group, exhibits a range of properties that make it valuable for various applications.

The presence of the trifluoromethyl group in the molecule imparts particular electronic and steric effects, which can influence its reactivity and interaction with biological targets. This feature is particularly relevant in the development of drug candidates, where such modifications often enhance binding affinity and metabolic stability. The methyl group and the phenylpropanenitrile backbone contribute to the compound's overall solubility and stability, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The trifluoromethyl moiety, in particular, is well-documented for its role in improving lipophilicity and reducing metabolic clearance, thereby extending the half-life of drugs. This has led to extensive research into compounds like 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile, which may serve as building blocks for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The nitrile group, for instance, can act as a hydrogen bond acceptor or participate in coordination with metal ions, depending on the reaction context. Such versatility makes 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile a valuable reagent in both academic research and industrial drug development pipelines.

Recent studies have highlighted the utility of this compound in the design of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the phenyl ring's aromaticity and the nitrile's electrophilicity provides multiple interaction points with protein targets, potentially leading to high-affinity binding. Furthermore, computational modeling has shown that fluorinated derivatives of this compound exhibit improved binding interactions with certain protein kinases compared to their non-fluorinated counterparts.

The synthesis of 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by cyanation, or direct functionalization of pre-formed aromatic intermediates. Advances in catalytic methods have enabled more efficient and sustainable production processes, aligning with green chemistry principles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The electronic properties imparted by the trifluoromethyl group make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation materials with enhanced performance.

The safety profile of 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile is another critical consideration. While not classified as a hazardous substance under current regulations, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves and safety goggles, is recommended during laboratory work involving this compound. Storage conditions should also be optimized to prevent degradation due to moisture or heat.

Future research directions may explore derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural features responsible for therapeutic efficacy. Additionally, interdisciplinary approaches combining computational chemistry with experimental validation will accelerate the discovery process.

The broader impact of compounds like 2-2-methyl-4-(trifluoromethyl)phenylpropanenitrile underscores their importance in advancing scientific knowledge and technological innovation. As pharmaceutical development continues to evolve, such intermediates will play an increasingly vital role in creating safer and more effective treatments for human diseases. Their versatility across multiple disciplines further highlights their significance as cornerstone molecules in modern chemistry.